![molecular formula C14H9N7O2S B5360971 4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide](/img/structure/B5360971.png)
4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide (DBITO) is a chemical compound that has received significant attention in the scientific community due to its potential applications in various fields. DBITO is an azido-containing heterocyclic compound that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide is not well understood, but it is believed to be related to its azido-containing structure. Azido-containing compounds have been shown to have potential as anticancer agents due to their ability to induce apoptosis in cancer cells. This compound has also been shown to inhibit tubulin polymerization, which could contribute to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have anticancer activity in vitro and in vivo. In vitro studies have shown that this compound induces apoptosis in cancer cells, including breast, lung, and colon cancer cells. In vivo studies have shown that this compound inhibits tumor growth in mice models of breast and colon cancer. This compound has also been shown to inhibit angiogenesis, which could contribute to its anticancer activity.
Advantages and Limitations for Lab Experiments
4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide has several advantages for lab experiments, including its easy synthesis and availability. However, this compound is a toxic compound and should be handled with care. This compound is also sensitive to light and air, which could affect its stability.
Future Directions
There are several future directions for research on 4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide, including its potential as an anticancer agent, its use in materials science, and its role in organic synthesis. Future studies could focus on improving the synthesis method of this compound, investigating its mechanism of action, and exploring its potential as a therapeutic agent for other diseases. Additionally, research could focus on developing new materials using this compound as a precursor and exploring its potential as a reagent in organic synthesis.
In conclusion, this compound is a promising compound with potential applications in various fields. Its easy synthesis and availability make it an attractive compound for lab experiments, but its toxicity and sensitivity to light and air should be taken into consideration. Future research could shed more light on the mechanism of action of this compound and its potential as a therapeutic agent for various diseases.
Synthesis Methods
4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide can be synthesized using different methods, including the reaction of 2-benzyl-1,2-benzisothiazol-3(2H)-one with sodium azide and hydrogen peroxide. The reaction yields this compound as a white crystalline solid with a yield of up to 60%. Other methods include the reaction of 2-benzyl-1,2-benzisothiazol-3(2H)-one with N-chlorosuccinimide and sodium azide, among others.
Scientific Research Applications
4,6-diazido-2-benzyl-1,2-benzisothiazol-3(2H)-one 1-oxide has been studied for its potential applications in various fields, including materials science, organic synthesis, and medicinal chemistry. This compound has been used as a precursor for the synthesis of new materials, including polymers and dendrimers. In organic synthesis, this compound has been used as a reagent for the synthesis of various heterocyclic compounds. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent, with promising results.
properties
IUPAC Name |
4,6-diazido-2-benzyl-1-oxo-1,2-benzothiazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9N7O2S/c15-19-17-10-6-11(18-20-16)13-12(7-10)24(23)21(14(13)22)8-9-4-2-1-3-5-9/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBXOETBBBWBCLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3S2=O)N=[N+]=[N-])N=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.